1-(2,2,4,7-Tetramethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethanone

• Molecular Formula: C15H21NO
• Molecular Weight: 231.33 g/mol
• IUPAC Name: 1-(2,2,4,7-tetramethyl-3,4-dihydro-1H-quinolin-6-yl)ethanone
• InChI: InChI=1S/C15H21NO/c1-9-6-14-13(7-12(9)11(3)17)10(2)8-15(4,5)16-14/h6-7,10,16H,8H2,1-5H3
• InChI Key: DHVPHAXLFLPTMP-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(NC2=C1C=C(C(=C2)C)C(=O)C)(C)C

Description

1-(2,2,4,7-Tetramethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethan-1-one is an organic compound with a complex structure It is a derivative of tetrahydroquinoline, characterized by the presence of multiple methyl groups and a ketone functional group

Preparation Methods

The synthesis of 1-(2,2,4,7-Tetramethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethan-1-one typically involves multiple steps. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often involve the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs.

Chemical Reactions Analysis

1-(2,2,4,7-Tetramethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethan-1-one can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This reaction can convert the ketone group to an alcohol, typically using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: This reaction can replace one functional group with another, often using nucleophiles or electrophiles under specific conditions.

The major products formed from these reactions depend on the reagents and conditions used. For example, oxidation might yield a carboxylic acid derivative, while reduction could produce an alcohol.

Scientific Research Applications

1-(2,2,4,7-Tetramethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethan-1-one has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It may be studied for its potential biological activity, including its interactions with enzymes or receptors.

Medicine: Research may explore its potential therapeutic effects or its use as a precursor for drug development.

Industry: It can be used in the production of specialty chemicals, polymers, and other materials.

Mechanism of Action

The mechanism of action of 1-(2,2,4,7-Tetramethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethan-1-one involves its interaction with specific molecular targets. These interactions can affect various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways depend on the specific application and the context in which the compound is used.

Comparison with Similar Compounds

1-(2,2,4,7-Tetramethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethan-1-one can be compared with other similar compounds, such as:

1-(2,2,4,4-Tetramethyl-1,3-cyclobutanediol): This compound has a similar structure but differs in the ring system and functional groups.

2,2,4,7-Tetramethyl-1,2,3,4-tetrahydroquinoline: This compound lacks the ketone group present in 1-(2,2,4,7-Tetramethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethan-1-one.